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Compound of Interest

Compound Name: Ethyl 2-(phenylsulfonyl)acetate

Cat. No.: B177102 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the experimental applications of Ethyl
2-(phenylsulfonyl)acetate, a versatile bifunctional reagent in organic synthesis. The protocols

outlined below are intended for qualified researchers and scientists. Appropriate personal

protective equipment (PPE) should be worn at all times, and all procedures should be

conducted in a well-ventilated fume hood.

Overview of Ethyl 2-(phenylsulfonyl)acetate
Ethyl 2-(phenylsulfonyl)acetate is an organic compound featuring both an ester and a

sulfonyl group attached to a central methylene unit. This unique structure renders the

methylene protons acidic, making it a valuable C-H acid for various carbon-carbon bond-

forming reactions. Its utility is particularly pronounced in the synthesis of complex organic

molecules, including heterocyclic compounds and functionalized alkenes, which are of

significant interest in medicinal chemistry and drug development.
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Property Value

Molecular Formula C₁₀H₁₂O₄S

Molecular Weight 228.27 g/mol

Appearance White to off-white crystalline solid

Melting Point 43-46 °C

Core Application: Photoredox Catalytic
Alkylarylation of Alkynes
A key application of Ethyl 2-(phenylsulfonyl)acetate is its use as a bifunctional reagent in the

photoredox-catalyzed alkylarylation of alkynes. This reaction allows for the simultaneous

introduction of an alkyl and an aryl group across a triple bond, leading to the formation of highly

substituted and functionalized alkenes.[1]

Reaction Principle:
Under visible light irradiation and in the presence of a suitable photocatalyst, Ethyl 2-
(phenylsulfonyl)acetate can generate an alkyl radical. This radical then participates in a

cascade of reactions involving addition to an alkyne, cyclization, and fragmentation to yield the

desired tetrasubstituted olefin.[1]
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Figure 1. Proposed reaction mechanism for the photoredox alkylarylation of alkynes.[1]
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Experimental Protocol
The following protocol is adapted from a published procedure for the alkylarylation of but-1-yn-

1-ylbenzene using Ethyl 2-(phenylsulfonyl)acetate.[1]

Materials:

Ethyl 2-(phenylsulfonyl)acetate

But-1-yn-1-ylbenzene (or other alkyne substrate)

1,2,3,5-Tetrakis(carbazol-9-yl)-4,6-dicyanobenzene (4CzIPN) (photocatalyst)

Potassium phosphate tribasic trihydrate (K₃PO₄·3H₂O) (base)

Acetonitrile (MeCN), anhydrous

Nitrogen gas (N₂)

10 W 460 nm LED lamp

Procedure:

Reaction Setup: To an oven-dried reaction vessel, add Ethyl 2-(phenylsulfonyl)acetate (0.2

mmol, 1.0 equiv), 4CzIPN (2 mol %), and K₃PO₄·3H₂O (0.4 mmol, 2.0 equiv).

Inert Atmosphere: Seal the vessel and evacuate and backfill with nitrogen three times to

ensure an inert atmosphere.

Solvent and Substrate Addition: Add anhydrous acetonitrile (4 mL) to the vessel, followed by

the addition of the alkyne substrate (0.4 mmol, 2.0 equiv) under a nitrogen flow.

Photoreaction: Seal the tube and place it in a photoreactor approximately 2 cm away from a

10 W 460 nm LED lamp. Use a chiller to maintain the reaction temperature at 25 °C.

Reaction Monitoring: Stir the reaction mixture and monitor its progress by thin-layer

chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
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Work-up: Upon completion, quench the reaction with water and extract the product with a

suitable organic solvent (e.g., ethyl acetate). Combine the organic layers, dry over

anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

Purification: Purify the crude product by column chromatography on silica gel to obtain the

desired tetrasubstituted olefin.

Quantitative Data:

The following table summarizes representative yields for the alkylarylation of various alkynes

with Ethyl 2-(phenylsulfonyl)acetate.[1]

Alkyne Substrate Product Yield (%)

But-1-yn-1-ylbenzene 68

Other substituted alkynes 34-good

Note: Yields are for the isolated product after purification.
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Figure 2. Experimental workflow for the photoredox alkylarylation reaction.
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Other Potential Synthetic Applications
The acidic nature of the methylene protons in Ethyl 2-(phenylsulfonyl)acetate makes it a

suitable substrate for a variety of other base-mediated carbon-carbon bond-forming reactions.

While specific protocols for Ethyl 2-(phenylsulfonyl)acetate are not readily available in the

cited literature, its reactivity is expected to be analogous to other β-ketosulfones and active

methylene compounds.

Knoevenagel Condensation
The Knoevenagel condensation involves the reaction of an active methylene compound with an

aldehyde or ketone, catalyzed by a weak base, to form an α,β-unsaturated product.[2][3] Ethyl
2-(phenylsulfonyl)acetate could potentially react with various carbonyl compounds under

these conditions to yield α,β-unsaturated sulfones, which are valuable synthetic intermediates.

Michael Addition
As a potent nucleophile upon deprotonation, the carbanion of Ethyl 2-(phenylsulfonyl)acetate
can participate in Michael additions (conjugate additions) to α,β-unsaturated carbonyl

compounds. This reaction would lead to the formation of 1,5-dicarbonyl compounds or their

sulfonyl analogues, which are important building blocks in organic synthesis.

Alkylation Reactions
In the presence of a suitable base, Ethyl 2-(phenylsulfonyl)acetate can be readily alkylated at

the α-position by various electrophiles, such as alkyl halides. This provides a straightforward

method for introducing diverse substituents at this position, further expanding its synthetic

utility.

Safety and Handling
Hazard Statements: May be harmful if swallowed, causes skin irritation, and causes serious

eye irritation.

Precautionary Statements: Wear protective gloves, eye protection, and face protection.

Wash skin thoroughly after handling.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.
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Always consult the Safety Data Sheet (SDS) for the most up-to-date safety and handling

information before using this compound.

Conclusion
Ethyl 2-(phenylsulfonyl)acetate is a valuable and versatile reagent in organic synthesis, with

a demonstrated key application in the photoredox-catalyzed alkylarylation of alkynes. Its

potential for use in other fundamental carbon-carbon bond-forming reactions, such as

Knoevenagel condensations and Michael additions, makes it a compound of significant interest

for researchers in synthetic and medicinal chemistry. The protocols and information provided

herein serve as a guide for the safe and effective use of this reagent in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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